New interpretation of texture formation in nickel electrodeposits
Faraday Symposia of the Chemical Society Pub Date: DOI: 10.1039/FS9771200136
Abstract
Experimentally observed fibre textures in thick Ni electrodeposits are not satisfactorily explained by any theoretical treatment. The purpose of this work is to put forward an alternative interpretation, based on a critical analysis of the most important current theories (bidimensional nucleation, geometrical selection) and a quantitative study of the texture exhibited by Watts-deposited Ni samples prepared in well-defined conditions. This new interpretation takes into account the effect near the cathode of various inhibitors (Ni(OH)2, gaseous H2, Hads) which result from hydrogen codeposition.
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